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Compound of Interest

Compound Name: 9-Decynoic acid

Cat. No.: B155247 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 9-Decynoic Acid

Introduction
9-Decynoic acid is an unsaturated fatty acid characterized by a ten-carbon chain with a

terminal alkyne group. This terminal triple bond makes it a valuable building block in organic

synthesis, particularly for the construction of more complex molecules through reactions such

as "click chemistry." Its unique structure imparts specific physicochemical properties that are of

interest to researchers in chemistry and drug development. This guide provides a detailed

overview of these properties, along with experimental protocols for their determination and

relevant biochemical pathway diagrams.

Physicochemical Properties of 9-Decynoic Acid
The following table summarizes the key physicochemical properties of 9-decynoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b155247?utm_src=pdf-interest
https://www.benchchem.com/product/b155247?utm_src=pdf-body
https://www.benchchem.com/product/b155247?utm_src=pdf-body
https://www.benchchem.com/product/b155247?utm_src=pdf-body
https://www.benchchem.com/product/b155247?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C10H16O2 [1][2][3]

Molecular Weight 168.23 g/mol [2][3][4]

Melting Point 22 °C [5]

Boiling Point 281.375 °C at 760 mmHg [5]

pKa (Predicted) 4.77 ± 0.10 [1][5]

Density 0.978 g/cm³ [5]

Refractive Index 1.4036 (estimate) [5]

Flash Point 134.305 °C [5]

LogP 2.43490 [5]

Solubility
Insoluble in water; soluble in

alcohol.
[6]

Experimental Protocols
Synthesis of 9-Decenoic Acid (as a precursor, followed
by conversion)
A common synthetic route to related unsaturated fatty acids can be adapted. For instance, the

synthesis of 9-decenoic acid often involves the hydrolysis of its methyl ester.[7]

Materials:

9-decenoic acid methyl ester (DAME)

Isopropyl alcohol

Water

Potassium hydroxide (10 M aqueous solution)

Concentrated hydrochloric acid (37%)
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Saturated sodium chloride solution

Anhydrous sodium sulfate

Procedure:

A 5-L, 5-necked round-bottom flask is equipped with a mechanical stirrer, an addition funnel,

a condenser, a thermocouple, and a stopper.

The flask is charged with 1106 g of DAME, 540 mL of water, and 300 mL of isopropyl

alcohol.[7]

Nitrogen gas is passed through the headspace of the flask for 15 minutes.[7]

A 10 M aqueous solution of potassium hydroxide (660 mL) is added over a period of 5

minutes. The temperature of the reaction mixture may increase to approximately 55 °C.[7]

The mixture is stirred for four hours at a temperature of about 30 °C.[7]

The flask is placed in a water bath. Concentrated aqueous hydrochloric acid (37%, 600 mL)

is added in portions over one hour, maintaining the temperature below 40 °C, until the pH is

between 1 and 2.[7]

The organic layer is separated and washed with saturated NaCl solution (3 x 250 mL).[7]

The organic layer is dried over anhydrous Na2SO4, filtered, and concentrated under reduced

pressure.[7]

The final product is purified by distillation (2 torr, 140 °C) to yield 9-decenoic acid as a

colorless liquid.[7]

To obtain 9-decynoic acid, a similar hydrolysis of the corresponding methyl ester, methyl 9-

decynoate, would be performed.

Determination of Solubility Class for a Carboxylic Acid
This protocol provides a general method for determining the solubility of a carboxylic acid like

9-decynoic acid in various solvents to classify it.[8][9]
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Materials:

9-decynoic acid

Distilled water

5% NaOH solution

5% NaHCO3 solution

5% HCl solution

Concentrated H2SO4

Small test tubes

Procedure:

Water Solubility: Add approximately 25 mg of 9-decynoic acid to 0.5 mL of distilled water in

a test tube. Mix thoroughly. If the compound is water-soluble, test the pH of the solution. A

pH of 4 or lower suggests a carboxylic acid.[8]

5% NaOH Solubility: If the compound is insoluble in water, add 25 mg of the acid to 0.5 mL

of 5% NaOH solution. Mix well. Solubility in NaOH indicates an acidic compound.

5% NaHCO3 Solubility: To a separate test tube, add 25 mg of the acid to 0.5 mL of 5%

NaHCO3 solution. Effervescence (release of CO2 gas) or solubility indicates a carboxylic

acid.[8][10]

5% HCl Solubility: If the compound is insoluble in water and NaOH, test its solubility in 0.5

mL of 5% HCl. This test is primarily for basic compounds like amines.[8]

Concentrated H2SO4 Solubility: For compounds insoluble in the above solutions, add 25 mg

to 0.5 mL of concentrated H2SO4. Solubility in concentrated sulfuric acid can indicate the

presence of functional groups that can be protonated, such as alkenes, alkynes, alcohols,

ketones, and esters.[8]

Determination of pKa by ¹H NMR Spectroscopy
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The pKa of a compound can be determined by monitoring the chemical shifts of protons

adjacent to the acidic or basic site as a function of pH.[11]

Materials:

9-decynoic acid

D₂O (Deuterium oxide)

Standard buffer solutions of known pH

NMR spectrometer

Procedure:

Prepare a series of samples of 9-decynoic acid in D₂O, each adjusted to a different pH

using the standard buffer solutions.

Acquire the ¹H NMR spectrum for each sample.

Identify a proton signal whose chemical shift is sensitive to the protonation state of the

carboxylic acid group (e.g., the protons on the carbon alpha to the carboxyl group).

Plot the chemical shift of this proton as a function of pH.

The resulting plot should be a sigmoidal curve. The inflection point of this curve corresponds

to the pKa value of the carboxylic acid.[11]

Visualizations
Illustrative Fatty Acid Signaling Pathway
While specific signaling pathways for 9-decynoic acid are not extensively documented,

decanoic acid, a related saturated fatty acid, has been shown to inhibit mTORC1 signaling and

target c-Met signaling cascades. The following diagram illustrates a generalized pathway that

could be modulated by such fatty acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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